![molecular formula C14H13NO B1594976 4-{(E)-[(4-methylphenyl)imino]methyl}phenol CAS No. 3230-51-1](/img/structure/B1594976.png)
4-{(E)-[(4-methylphenyl)imino]methyl}phenol
Overview
Description
4-(E)-[(4-methylphenyl)imino]methyl)phenol, commonly referred to as 4-MIP, is a synthetic phenol with a wide range of applications in scientific research. It has been used in a variety of experiments, including biochemical and physiological studies, as well as in the synthesis of other compounds. 4-MIP has been shown to have a number of advantages over other compounds in terms of its stability, solubility, and its ability to form strong covalent bonds.
Scientific Research Applications
Synthesis of Azo Dyes
4-{(E)-[(4-methylphenyl)imino]methyl}phenol: is a valuable precursor in the synthesis of azo dyes. Azo dyes are characterized by their vivid colors and are extensively used in textile, food, and cosmetic industries. The compound serves as a coupling component that reacts with diazonium salts to form the chromophoric azo group (-N=N-), which is central to the dye’s color properties .
Production of Dithiocarbamates
This compound is also used in the production of dithiocarbamates, which are a class of organosulfur compounds. Dithiocarbamates have various applications, including use as pesticides, fungicides, and vulcanization accelerators in rubber processing. The imino group in alpha-(4-Tolylimino)-p-cresol reacts with carbon disulfide and amines to form dithiocarbamates .
Pharmaceutical Applications
Secondary amines, such as those derived from 4-{(E)-[(4-methylphenyl)imino]methyl}phenol , are constituents of many pharmaceuticals. They are found in antidepressants like clomipramine and desipramine, as well as in psychedelic and opiate analgesics, including phenethylamines and morphine derivatives .
Agrochemical Synthesis
The compound is involved in the synthesis of agrochemicals. Its secondary amine structure is beneficial in creating compounds that serve as growth regulators, herbicides, and insecticides, contributing to the agricultural industry’s chemical toolbox .
Electrochemical Sensing
Research has shown that derivatives of 4-{(E)-[(4-methylphenyl)imino]methyl}phenol can be used in electrochemical sensors. These sensors are designed for the detection of anions like iodide, which is crucial for environmental monitoring and medical diagnostics. The compound’s ability to complex with various anions makes it a suitable candidate for developing selective sensors .
Supramolecular Chemistry
The molecular structure of alpha-(4-Tolylimino)-p-cresol exhibits potential for forming intermolecular hydrogen bonds, which is a key feature in supramolecular chemistry. This property allows it to participate in the formation of larger, complex structures that have implications in material science and nanotechnology .
properties
IUPAC Name |
4-[(4-methylphenyl)iminomethyl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO/c1-11-2-6-13(7-3-11)15-10-12-4-8-14(16)9-5-12/h2-10,16H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXUWDLKAQOFUGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=CC2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60418768 |
Source
|
| Record name | 4-{(E)-[(4-methylphenyl)imino]methyl}phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60418768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3230-51-1 |
Source
|
| Record name | 4-{(E)-[(4-methylphenyl)imino]methyl}phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60418768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | α-(4-Tolylimino)-p-cresol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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